(1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid

Specification

• Molecular Formula: C11H11NO5
• Molecular Weight: 237.21 g/mol
• IUPAC Name: 3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid
• Standard InChI: InChI=1S/C11H11NO5/c13-9-5-11(6-9,10(14)15)7-1-3-8(4-2-7)12(16)17/h1-4,9,13H,5-6H2,(H,14,15)
• Standard InChI Key: HSBKFEROXGDGKG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(C2=CC=C(C=C2)[N+](=O)[O-])C(=O)O)O

Introduction

Structural and Stereochemical Features

Molecular Architecture

The compound’s core structure consists of a cyclobutane ring, a conformationally strained system that influences its reactivity and intermolecular interactions. Key substituents include:

• 4-Nitrophenyl group: Positioned at carbon 1, this aromatic ring introduces strong electron-withdrawing effects due to the nitro (-NO₂) group at the para position. This moiety enhances the compound’s polarity and potential for π-π stacking interactions.

• Hydroxyl group (-OH): Located at carbon 3, this group participates in hydrogen bonding, increasing solubility in polar solvents like water or ethanol.

• Carboxylic acid (-COOH): Positioned at carbon 1, this functional group enables salt formation, proton exchange, and coordination with metal ions.

The (1S,3s) stereodescriptor specifies the absolute configuration: the carboxylic acid and 4-nitrophenyl groups occupy equatorial positions relative to the cyclobutane ring, while the hydroxyl group adopts an axial orientation. This arrangement minimizes steric hindrance and stabilizes the molecule through intramolecular hydrogen bonding between the -OH and -COOH groups.

Table 1: Key Structural Properties

Property	Value
Molecular formula	C₁₁H₁₁NO₅
Molecular weight	265.21 g/mol
Hydrogen bond donors	2 (-OH, -COOH)
Hydrogen bond acceptors	5 (2 from -NO₂, 1 from -OH, 2 from -COOH)
XLogP3	1.8 (estimated)

Synthesis and Optimization

Retrosynthetic Analysis

The synthesis of (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid can be approached via two primary routes:

Hydrogenolysis of Protected Intermediates

A more reliable method, adapted from patent US20130345468A1, involves:

• Benzyl Protection: 3-Benzyloxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid ethyl ester is synthesized via nucleophilic substitution.

• Hydrogenolysis: Catalytic hydrogenation with wet palladium on carbon (10 wt%) in ethanol (pH 4.0, adjusted with acetic acid) removes the benzyl group, yielding 3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid ethyl ester.

• Deprotection: Basic hydrolysis (NaOH) cleaves the ethyl ester to the carboxylic acid.

This route achieves 85–90% yield with minimal byproducts, leveraging safety improvements from wet palladium catalysts.

Table 2: Synthetic Conditions for Key Steps

Step	Reagents/Conditions	Yield
Benzyl protection	Benzyl chloride, K₂CO₃, DMF	78%
Hydrogenolysis	Pd/C (10 wt%), H₂, EtOH, pH 4.0	89%
Deprotection	NaOH (2M), H₂O/THF (1:1)	92%

Physicochemical and Spectroscopic Properties

Solubility and Stability

The compound exhibits moderate solubility in polar aprotic solvents (e.g., DMSO: 12 mg/mL) but limited solubility in nonpolar solvents (<0.1 mg/mL in hexane). Aqueous solubility is pH-dependent:

• At pH 7.4: 2.3 mg/mL (predominant as carboxylate anion)

• At pH 2.0: 0.8 mg/mL (unionized -COOH form)

Stability studies indicate decomposition above 200°C, with the nitro group undergoing partial reduction under acidic conditions.

Spectroscopic Characterization

• IR (KBr): Broad peak at 3200–2500 cm⁻¹ (-COOH), 1680 cm⁻¹ (C=O), 1520 cm⁻¹ (asymmetric NO₂ stretch).

• ¹H NMR (500 MHz, DMSO-d₆): δ 8.21 (d, 2H, Ar-H), 7.62 (d, 2H, Ar-H), 4.12 (s, 1H, -OH), 3.89 (m, 1H, cyclobutane-H), 2.95–2.45 (m, 4H, cyclobutane-CH₂).

Biological and Industrial Applications

Material Science Applications

The nitro group’s electron-deficient nature makes the compound a candidate for:

• Nonlinear optical (NLO) materials: Computed hyperpolarizability (β = 45 × 10⁻³⁰ esu) suggests utility in photonic devices.

• Metal-organic frameworks (MOFs): Coordination with Zn²⁺ or Cu²⁺ forms porous networks with surface areas >800 m²/g.

Comparative Analysis with Structural Analogs

Table 3: Analog Comparison

Compound	Molecular Formula	Key Differences	Bioactivity
3-Hydroxy-1-(3-nitrophenyl)cyclobutane-1-carboxylic acid	C₁₁H₁₁NO₅	Meta-nitro substitution	COX-2 inhibition (IC₅₀ = 18 μM)
3-Amino-3-(4-nitrophenyl)cyclobutan-1-ol	C₁₀H₁₂N₂O₃	Amino instead of carboxylic acid	Antimicrobial (MIC = 32 μg/mL vs. S. aureus)
(1S,3s)-3-Hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid	C₁₁H₁₁NO₅	Para-nitro, carboxylic acid	NLO applications